4-Nitrobenzyl(2-pyridyl)amine

• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: N-[(4-nitrophenyl)methyl]pyridin-2-amine
• InChI: InChI=1S/C12H11N3O2/c16-15(17)11-6-4-10(5-7-11)9-14-12-3-1-2-8-13-12/h1-8H,9H2,(H,13,14)
• InChI Key: QOLIGXABOXPTAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NCC2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Nitrobenzyl(2-pyridyl)amine is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-nitrobenzaldehyde (3.02 g) and 2-aminopyridine (1.88 g) in 1,2-dichloroethane (70 ml) were added triacetoxy sodium boro hydride (5.93 g) and acetic acid (1.14 ml), and the mixture was stirred under nitrogen atmosphere at room temperature for 2 hours and concentrated. To the residue was added sodium bicarbonate solution, and the mixture was extracted with ethyl acetate, washed with brine, dried (anhydrous magnesium sulfate) and concentrated. The residue was purified with silica gel column chromatography (ethyl acetate/hexane=1/1), and to the purified materials were added ethyl acetate/diethylether and 1N hydrochloric acid. The aqueous layer was extracted and washed with diethylether, and to the mixture was added sodium carbonate. The mixture was extracted with ethyl acetate, and the extract was dried (anhydrous magnesium sulfate), concentrated and recrystallized from ethyl acetate/hexane to give 2-[(4-nitrophenyl)methylamino]pyridine (1.63 g) as pale yellow crystals.